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Compound of Interest

2'-Fluoro-4'-
Compound Name:

methoxyacetophenone

Cat. No.: B1349110

An In-depth Technical Guide to the Material Safety of 2'-Fluoro-4'-methoxyacetophenone

Compound Identification and Physicochemical
Properties

2'-Fluoro-4'-methoxyacetophenone is a fluorinated organic compound that serves as a
versatile intermediate in pharmaceutical and chemical synthesis.[1] Its chemical structure,
incorporating a fluorine atom and a methoxy group on the acetophenone backbone, dictates its
reactivity and its safety profile.[1] Understanding its fundamental properties is the first step in a
thorough risk assessment.

Table 1: Physicochemical Data for 2'-Fluoro-4'-methoxyacetophenone
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Property Value Source(s)

) 1-(2-fluoro-4-
Chemical Name [2]
methoxyphenyl)ethanone

2-Fluoro-4-
Synonyms methoxyacetophenone, 4- [3114]

Acetyl-3-fluoroanisole

CAS Number 74457-86-6

Molecular Formula CoHoFO2 [2]

Molecular Weight 168.16 g/mol [2]

Appearance White to light yellow crystalline (5]
powder

Melting Point 50-54 °C [1]

Boiling Point 85 °C at 0.1 mmHg [1]

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2'-Fluoro-4'-methoxyacetophenone is classified as a hazardous substance.[2][3]
The primary hazards are related to its irritant properties.[3]

 Signal Word: Warning[2]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
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The following diagram illustrates the GHS classification and the associated pictograms,
providing an immediate visual reference for the hazards involved.

GHS Hazard Classification

Hazard Statements

H335
May cause respiratory irritation
Pictogram
{2'-Fluoro-4'-methoxyacetophenone | CAS: 74457-86-6} iy H319
Y . : (Exclamation Mark) Causes serious eye irritation

H315

Causes skin irritation

Click to download full resolution via product page

Caption: GHS hazard pictogram and statements for 2'-Fluoro-4'-methoxyacetophenone.

Exposure Control and Personal Protective
Equipment (PPE)

Given the irritant nature of this compound, establishing robust engineering controls and
mandating appropriate Personal Protective Equipment (PPE) is critical to ensuring operator
safety. The causality behind these recommendations is to create multiple barriers to prevent
the chemical from coming into contact with the body.

Engineering Controls:
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o All work should be conducted in a well-ventilated chemical fume hood to minimize inhalation
of dust or vapors.[3][6]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Personal Protective Equipment (PPE): The selection of PPE is a critical control point. The

following diagram outlines a decision-making process for selecting the appropriate PPE when
handling 2'-Fluoro-4'-methoxyacetophenone.
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Start: Handling
2'-Fluoro-4'-methoxyacetophenone

Wear NIOSH-approved Work in Fume Hood
N95 dust mask (Primary Control)

Yes

Wear Nitrile or
Neoprene Gloves

No

Wear a Lab Coat
and Closed-toe Shoes

Wear Chemical
Safety Goggles

PPE Protocol Established

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
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Recommended PPE Summary:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat to prevent skin contact.

[3]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask is recommended.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to prevent accidental exposure
and maintain the integrity of the compound.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.
Confirm the location and functionality of the nearest safety shower and eyewash station.

e Donning PPE: Put on all required PPE as determined by your risk assessment (see PPE
workflow diagram).

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.
Use non-sparking tools to prevent ignition sources.[6] Avoid creating dust.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[3] Clean the work area and decontaminate any equipment used.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically gloves
first, followed by lab coat and then eye protection.

Storage Requirements:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][6]

o Keep away from incompatible materials such as strong oxidizing agents, strong reducing
agents, and strong bases.[6][7] The rationale for this is to prevent exothermic reactions that
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could lead to a fire or explosion.

Emergency Procedures: First Aid and Accidental

Release

In the event of an exposure or spill, a rapid and informed response is crucial to mitigate harm.

First-Aid Measures:

Exposure Route

First-Aid Protocol

Source(s)

Inhalation

Remove the individual to fresh
air. If breathing is difficult,
administer oxygen. If not
breathing, give artificial
respiration. Seek immediate

medical attention.

[3]6]e]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
Remove contaminated
clothing. If skin irritation
persists, seek medical

attention.

[3]L6]e]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[3]i6]e]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Seek

immediate medical attention.

[3](8]
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The following workflow provides a clear, logical sequence of actions to take in the event of an
accidental exposure.

Accidental Exposure Occurs

Identify Exposure Route

Inhaled Skin

A

Inhalation Skin Contact

Wash with Soap & Water for 15 min.
Remove contaminated clothing.

Eye Contact

Flush with Water for 15 min.
Remove contact lenses.

Move to Fresh Air.
Provide artificial respiration if needed.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.

Accidental Release Measures:

+ Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand). Place the
contaminated material into a suitable, labeled container for chemical waste disposal.[6]

o Large Spills: Evacuate the area immediately. Wear appropriate PPE, including respiratory
protection. Prevent the material from entering drains or waterways.[6]
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Fire-Fighting Measures and Stability

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Specific Hazards: Thermal decomposition can generate hazardous products, including
carbon oxides, hydrogen bromide, and hydrogen fluoride.[8]

« Stability: The compound is stable under normal storage conditions.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[3][7]

Toxicological and Ecological Information

» Toxicological Information: The primary toxicological concerns are irritation to the skin, eyes,
and respiratory system.[3] It may be harmful if swallowed, inhaled, or absorbed through the
skin.[3] Specific LD50 and LC50 data are not widely available.

o Ecological Information: Data on the environmental impact of this compound is limited. It
should not be released into the environment, and disposal must be handled according to
regulations.[7]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material should be sent to an approved waste disposal plant.[3] Do not dispose of it down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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